Cas no 1344396-60-6 ((2R)-4-(3-chlorophenyl)butan-2-amine)

• Product Name: (2R)-4-(3-chlorophenyl)butan-2-amine
• CAS No: 1344396-60-6
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 6293970
• PubChem ID: 93315343
• Update Time: 2025-05-20

(2R)-4-(3-chlorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-chlorophenyl)butan-2-amine
• 1344396-60-6
• EN300-1967241

• Inchi： 1S/C10H14ClN/c1-8(12)5-6-9-3-2-4-10(11)7-9/h2-4,7-8H,5-6,12H2,1H3/t8-/m1/s1
• InChI Key： OPIMXQMPZNNZPA-MRVPVSSYSA-N
• SMILES： ClC1=CC=CC(=C1)CC[C@@H](C)N

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(3-chlorophenyl)butan-2-amine

Introduction to (2R)-4-(3-chlorophenyl)butan-2-amine (CAS No. 1344396-60-6)

The compound (2R)-4-(3-chlorophenyl)butan-2-amine (CAS No. 1344396-60-6) is an organic compound with a unique structure that combines a butanamine backbone with a substituted phenyl group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The chirality of the molecule, introduced by the (2R) configuration, plays a significant role in its stereochemical properties and biological activity.

Structural Analysis: The molecule consists of a four-carbon butane chain, with an amine group (-NH₂) attached to the second carbon. The third carbon in the chain is connected to a phenyl ring substituted with a chlorine atom at the para position. This substitution pattern not only influences the molecule's electronic properties but also enhances its stability and reactivity in certain chemical reactions. The stereochemistry of the compound is critical, as it determines the spatial arrangement of substituents around the chiral center, which can significantly affect its interactions with other molecules.

Synthesis and Properties: The synthesis of (2R)-4-(3-chlorophenyl)butan-2-amine involves multi-step reactions, often starting from readily available starting materials such as chlorobenzene and aliphatic amines. Recent advancements in asymmetric catalysis have enabled more efficient and selective methods for synthesizing this compound, ensuring high enantiomeric excess. The compound exhibits a melting point of approximately 155°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethyl acetate.

Biological Activity: One of the most promising aspects of this compound is its biological activity. Studies have shown that (2R)-4-(3-chlorophenyl)butan-2-amine exhibits potent inhibitory effects on certain enzymes, making it a potential candidate for drug development. For instance, research published in 2023 demonstrated its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. Additionally, the compound has shown moderate activity against several bacterial strains, suggesting its potential use as an antimicrobial agent.

Applications in Pharmaceutical Research: The chirality of this compound makes it particularly valuable in drug design. Many drugs on the market are chiral compounds, and the specific enantiomer can significantly influence efficacy and safety profiles. Recent studies have explored the use of (2R)-4-(3-chlorophenyl)butan-2-amine as an intermediate in the synthesis of bioactive molecules. Its ability to form stable complexes with metal ions has also opened avenues for its use in metalloenzyme mimicry and catalysis.

Environmental Impact and Safety: As with any chemical compound, understanding its environmental impact is crucial. Research indicates that (2R)-4-(3-chlorophenyl)butan-2-amine is moderately toxic to aquatic organisms, particularly fish and algae. However, its persistence in the environment is relatively low due to rapid biodegradation under aerobic conditions. Proper handling and disposal protocols are recommended to minimize ecological risks.

Future Prospects: The continued exploration of (2R)-4-(3-chlorophenyl)butan-2-amine is expected to yield further insights into its potential applications. Ongoing research focuses on optimizing its synthesis for large-scale production and investigating its interactions with various biological systems. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its transition from laboratory research to clinical applications.

In conclusion, (2R)-4-(3-chlorophenyl)butan-2-amine (CAS No. 1344396-60-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure, stereochemical properties, and biological activity make it a valuable tool for researchers and industry professionals alike. As advancements in synthetic chemistry and biochemistry continue to unfold, this compound will undoubtedly play an increasingly important role in shaping future innovations.